Cas no 5495-78-3 (Benzoic acid, 2-[(4-butylphenyl)thio]-)
5495-78-3 structure
Product Name:Benzoic acid, 2-[(4-butylphenyl)thio]-
CAS No:5495-78-3
MF:C17H18O2S
MW:286.388623714447
CID:353216
PubChem ID:71364397
Update Time:2025-04-19
Benzoic acid, 2-[(4-butylphenyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-[(4-butylphenyl)thio]-
- 2-(4-butylphenyl)sulfanylbenzoic acid
- benzoic acid,2-[(4-butylphenyl)thio]-
- 2-[(4-BUTYLPHENYL)SULFANYL]BENZOIC ACID
- 5495-78-3
- DTXSID70787871
-
- Inchi: 1S/C17H18O2S/c1-2-3-6-13-9-11-14(12-10-13)20-16-8-5-4-7-15(16)17(18)19/h4-5,7-12H,2-3,6H2,1H3,(H,18,19)
- InChI Key: RJESSLYKYBYMSL-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1C(=O)O)C1C=CC(=CC=1)CCCC
Computed Properties
- Exact Mass: 286.10284
- Monoisotopic Mass: 286.10275099g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 62.6Ų
Experimental Properties
- PSA: 37.3
Benzoic acid, 2-[(4-butylphenyl)thio]- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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